1-(2-(4-((5,6-dimethyl-1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)-2-oxoethyl)pyrrolidine-2,5-dione oxalate

• IUPAC Name: 1-[2-[4-[(5,6-dimethylbenzimidazol-1-yl)methyl]piperidin-1-yl]-2-oxoethyl]pyrrolidine-2,5-dione;oxalic acid
• InChI: InChI=1S/C21H26N4O3.C2H2O4/c1-14-9-17-18(10-15(14)2)24(13-22-17)11-16-5-7-23(8-6-16)21(28)12-25-19(26)3-4-20(25)27;3-1(4)2(5)6/h9-10,13,16H,3-8,11-12H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: PCRIRYWAFODVEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N(C=N2)CC3CCN(CC3)C(=O)CN4C(=O)CCC4=O.C(=O)(C(=O)O)O
• Molecular Formula: C23H28N4O7
• Molecular Weight: 472.5 g/mol

Description

The compound “1-(2-(4-((5,6-dimethyl-1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)-2-oxoethyl)pyrrolidine-2,5-dione oxalate” is a complex organic molecule. It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There have been recent advances in the regiocontrolled synthesis of substituted imidazoles. These methodologies are based around the functional group compatibility of the process and resultant substitution patterns around the ring.

Molecular Structure Analysis

The molecular structure of imidazole is characterized by two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is amphoteric in nature, i.e., it shows both acidic and basic properties. It is a key component to functional molecules that are used in a variety of everyday applications.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It is known for its broad range of chemical and biological properties.

Scientific Research Applications

Agrochemicals

. They can be used in the development of pesticides and fertilizers.

. They can be used to improve the efficiency of solar cells.

Functional Materials

. These materials can have various applications, including in electronics and manufacturing.

Catalysis

. They can act as catalysts in various chemical reactions, improving the efficiency and speed of these reactions.

Antitubercular

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. . .

Mechanism of Action

The derivatives of imidazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities, etc., as reported in the literature.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The future of imidazole and its derivatives lies in their potential for the development of novel drugs to overcome current public health problems.